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Cat. No.: B1574286 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
PFI-3 is a potent and selective chemical probe for the bromodomains of the SMARCA2 (BRM),

SMARCA4 (BRG1), and PBRM1 (BAF180) proteins, which are critical components of the

SWI/SNF chromatin remodeling complex.[1][2][3][4][5] Its high selectivity for Family VIII

bromodomains makes it an invaluable tool for investigating the biological functions of these

epigenetic readers in transcription, stem cell differentiation, and cancer biology.[2] This

technical guide provides a comprehensive overview of the discovery, synthesis, and

characterization of PFI-3, including detailed experimental protocols and data presented for

ease of reference.

Discovery of PFI-3
PFI-3 was identified through a fragment-based drug discovery approach, which involved

screening a library of small molecule fragments for binding to the target bromodomain.

Promising hits were then optimized for potency and selectivity through iterative rounds of

chemical synthesis and structure-activity relationship (SAR) studies. This process led to the

development of PFI-3 as a highly potent and selective inhibitor. The discovery highlighted a

novel binding mode, where the phenolic headgroup of PFI-3 displaces key water molecules in

the binding pocket, contributing to its high specificity for Family VIII bromodomains.[2]
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Physicochemical and Pharmacokinetic Properties
PFI-3 is a cell-permeable compound with good stability in aqueous solutions, making it suitable

for a variety of in vitro cellular assays.[4]

Property Value Reference

Chemical Name

(2E)-1-(2-Hydroxyphenyl)-3-

[(1R,4R)-5-(pyridin-2-yl)-2,5-

diazabicyclo[2.2.1]heptan-2-

yl]prop-2-en-1-one

[3][5]

Molecular Formula C₁₉H₁₉N₃O₂ [3]

Molecular Weight 321.37 g/mol [3]

CAS Number 1819363-80-8 [3]

Purity ≥98% [3]

Solubility

Soluble to 100 mM in DMSO

and to 5 mM in ethanol with

gentle warming.

[3]

Aqueous Half-life
>250 hours in PBS (pH 7.4) at

20°C
[4]

Biological Activity and Selectivity
PFI-3 demonstrates high-affinity binding to the bromodomains of SMARCA2, SMARCA4, and

PBRM1. Its selectivity has been extensively profiled against a broad panel of other

bromodomains and kinases, confirming its specificity for Family VIII bromodomains.
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Target
Bromodomain

Binding Affinity
(Kd)

Assay Method Reference

PBRM1 48 nM
Isothermal Titration

Calorimetry (ITC)
[3][4]

SMARCA4 89 nM
Isothermal Titration

Calorimetry (ITC)
[2][3][4]

SMARCA2 55 - 110 nM BROMOScan [2]

PFI-3 exhibits over 30-fold selectivity against other bromodomain sub-families and shows no

significant cross-reactivity in a panel of 36 kinases.[1][3][5]

Mechanism of Action and Signaling Pathway
PFI-3 functions as a competitive inhibitor at the acetyl-lysine binding pocket of the SMARCA2/4

and PBRM1 bromodomains. These proteins are core components of the SWI/SNF

(SWItch/Sucrose Non-Fermentable) chromatin remodeling complex. This complex utilizes the

energy from ATP hydrolysis to reposition nucleosomes, thereby altering the accessibility of

DNA to transcription factors and other regulatory proteins. By blocking the interaction of the

bromodomain with acetylated histones, PFI-3 prevents the recruitment of the SWI/SNF

complex to specific chromatin loci, leading to changes in gene expression. In embryonic stem

cells, this has been shown to impair the maintenance of pluripotency and promote

differentiation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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